N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide

• Molecular Formula: C15H13N3OS
• Molecular Weight: 283.4 g/mol
• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide
• InChI: InChI=1S/C15H13N3OS/c1-2-13-17-18-15(20-13)16-14(19)12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,2H2,1H3,(H,16,18,19)
• InChI Key: JSWYIXBCPBNDDP-UHFFFAOYSA-N
• SMILES: CCC1=NN=C(S1)NC(=O)C2=CC3=CC=CC=C3C=C2

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide, also known as TEN, is a chemical compound that has gained significant attention in scientific research. This compound has been studied for its potential use in various fields, including medicine, agriculture, and material science. In

Mechanism of Action

The mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide is not fully understood. However, studies have suggested that N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide may inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. In agriculture, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide may inhibit the growth of certain weeds by disrupting their metabolic processes.
Biochemical and Physiological Effects:
Studies have shown that N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide has low toxicity and does not have any significant adverse effects on normal cells. In cancer cells, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide has been shown to induce apoptosis, which is a programmed cell death mechanism. In agriculture, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide has been shown to inhibit the growth of certain weeds without affecting the growth of crops.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide in lab experiments is its low toxicity, which makes it a safe compound to work with. Another advantage is its high purity, which ensures reproducibility of results. However, one limitation of using N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide is its limited solubility in water, which may affect its bioavailability in certain experiments.

Future Directions

There are several future directions for the study of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide. In medicine, further studies are needed to fully understand the mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide and its potential use in cancer treatment. In agriculture, further studies are needed to optimize the use of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide as a herbicide and to minimize its impact on the environment. In material science, further studies are needed to explore the potential use of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide in the development of organic semiconductors.
In conclusion, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide is a chemical compound that has gained significant attention in scientific research. Its potential use in medicine, agriculture, and material science has been extensively studied. Further research is needed to fully understand the mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide and to explore its potential use in various fields.

Synthesis Methods

The synthesis of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide involves the reaction of 2-naphthoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 5-ethyl-1,3,4-thiadiazole-2-amine. This method has been reported to yield a high purity of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide with a yield of around 70%.

Scientific Research Applications

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide has been extensively studied for its potential use in various fields. In the field of medicine, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide has been shown to have anticancer properties and has been studied for its potential use in cancer treatment. In agriculture, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide has been studied for its potential use as a herbicide. In material science, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-naphthamide has been studied for its potential use in the development of organic semiconductors.